Cas no 61564-84-9 (Ethanone, 1-(4-butoxy-3-nitrophenyl)-)

• Product Name: Ethanone, 1-(4-butoxy-3-nitrophenyl)-
• CAS No: 61564-84-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 474602
• PubChem ID: 12306487
• Update Time: 2025-08-05

Ethanone, 1-(4-butoxy-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-butoxy-3-nitrophenyl)-
• 1-(4-butoxy-3-nitrophenyl)ethanone
• SCHEMBL2056251
• DTXSID10486775
• A1-05663
• 61564-84-9

• Inchi： 1S/C12H15NO4/c1-3-4-7-17-12-6-5-10(9(2)14)8-11(12)13(15)16/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： YSTXHFCXZQNAKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Additional information on Ethanone, 1-(4-butoxy-3-nitrophenyl)-

Ethanone, 1-(4-butoxy-3-nitrophenyl)- (CAS No. 61564-84-9): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Ethanone, 1-(4-butoxy-3-nitrophenyl)-, identified by its CAS number 61564-84-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This review delves into the chemical structure, properties, and the latest applications of this compound, highlighting its potential in various scientific domains.

The molecular formula of Ethanone, 1-(4-butoxy-3-nitrophenyl)- is C₁₁H₁₃NO₄, reflecting its complex and versatile structure. The presence of both a ketone group and nitro-substituted phenyl ring makes it a compound of great interest for synthetic chemists. The butoxy group at the fourth position enhances its solubility in polar solvents, making it more amenable for various chemical reactions and applications.

One of the most compelling aspects of Ethanone, 1-(4-butoxy-3-nitrophenyl)- is its reactivity. The nitro group can participate in nucleophilic aromatic substitution reactions, while the ketone group can undergo reduction or condensation reactions. These properties have made it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals.

In recent years, there has been growing interest in the pharmacological properties of compounds containing nitroaromatic groups. Studies have shown that nitroaromatics can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of functional groups in Ethanone, 1-(4-butoxy-3-nitrophenyl)- suggests that it may possess similar bioactivities. Preliminary studies have indeed hinted at its potential as an anti-inflammatory agent, particularly in contexts involving oxidative stress.

The butoxy group in the structure also plays a crucial role in modulating the biological activity of this compound. Butoxy-substituted aromatic compounds are known to enhance membrane permeability and improve bioavailability. This makes Ethanone, 1-(4-butoxy-3-nitrophenyl)- an attractive candidate for drug delivery systems where targeted release is essential.

Recent advancements in computational chemistry have allowed for more precise predictions of the biological activity of molecules like Ethanone, 1-(4-butoxy-3-nitrophenyl)-. Molecular docking studies have been conducted to evaluate its interaction with various biological targets. These studies have revealed that it can bind effectively to enzymes involved in inflammation pathways, suggesting a mechanism by which it might exert its anti-inflammatory effects.

The synthesis of derivatives of Ethanone, 1-(4-butoxy-3-nitrophenyl)- has also been explored as a means to enhance its therapeutic potential. By modifying the substitution patterns on the phenyl ring or introducing additional functional groups, researchers aim to fine-tune its biological activity. For instance, replacing the nitro group with an amino group could yield a compound with different pharmacological properties while retaining some of the advantages offered by the original structure.

In addition to its pharmaceutical applications, Ethanone, 1-(4-butoxy-3-nitrophenyl)- has shown promise in materials science. Its unique chemical structure makes it suitable for use as a building block in the synthesis of polymers and advanced materials. Researchers are exploring its potential as a monomer for creating novel polymers with enhanced thermal stability and mechanical strength.

The environmental impact of using compounds like Ethanone, 1-(4-butoxy-3-nitrophenyl)- is also a consideration. While these compounds offer numerous benefits in scientific research and industrial applications, their environmental footprint must be carefully managed. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact.

In conclusion, Ethanone, 1-(4-butoxy-3-nitrophenyl)- (CAS No. 61564-84-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.